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Compound of Interest

Compound Name: 1-Acenaphthenone

Cat. No.: B129850 Get Quote

1-Acenaphthenone: A Technical Safety and
Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 1-Acenaphthenone (CAS No. 2235-15-6). The information is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical safely, minimize

exposure risks, and respond effectively in case of an emergency. All data is presented in a

structured format for clarity and ease of use by researchers and professionals in drug

development.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Acenaphthenone is provided in

the table below. This information is essential for understanding the conditions under which the

chemical can be safely handled and stored.
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Property Value Source

Molecular Formula C₁₂H₈O --INVALID-LINK--

Molecular Weight 168.19 g/mol --INVALID-LINK--

Melting Point 121-123 °C --INVALID-LINK--

Boiling Point 337.12 °C --INVALID-LINK--

Flash Point 149.12 °C --INVALID-LINK--

Section 2: Hazard Identification and Classification
1-Acenaphthenone is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The following table

summarizes its GHS classification.
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritatio

n

2 alt text Warning
H315: Causes

skin irritation

Serious Eye

Damage/Eye

Irritation

2A alt text Warning

H319: Causes

serious eye

irritation

Specific Target

Organ Toxicity —

Single Exposure

(Respiratory tract

irritation)

3 alt text Warning

H335: May

cause respiratory

irritation

Hazardous to the

Aquatic

Environment,

Acute Hazard

1 alt text Warning
H400: Very toxic

to aquatic life

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

1 alt text Warning

H410: Very toxic

to aquatic life

with long lasting

effects

Section 3: Toxicological Data
Quantitative toxicological data, such as LD50 and LC50 values, for 1-Acenaphthenone are not

readily available in the public domain. Safety data sheets for 1(2H)-Acenaphthylenone indicate

that data for acute oral, inhalation, and dermal toxicity are not available. Therefore, the GHS

classification of "Harmful if swallowed" is based on other data or computational models.
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Toxicity Data Value Species Route

LD50 (Oral) No data available - -

LD50 (Dermal) No data available - -

LC50 (Inhalation) No data available - -

Section 4: Handling Precautions and Personal
Protective Equipment (PPE)
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are paramount to ensuring safety when working with 1-Acenaphthenone.
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Personal Protective Equipment (PPE)

Engineering Controls

Safe Handling Practices

Storage

Safety glasses with side-shields or goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat, long pants, and closed-toe shoes

Use in a well-ventilated area or with a fume hood

Work in a chemical fume hood Accessible eyewash station

Accessible safety shower

Avoid contact with skin, eyes, and clothing

Avoid breathing dust or vapors

Do not eat, drink, or smoke in the work area

Wash hands thoroughly after handling

Keep container tightly closed Store in a cool, dry, well-ventilated area Store away from incompatible materials (e.g., strong oxidizing agents)

Researcher

Click to download full resolution via product page

Figure 1: Recommended handling precautions for 1-Acenaphthenone.
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Section 5: Experimental Protocols for Hazard
Assessment
The following are summaries of standard experimental protocols, based on OECD guidelines,

that are used to determine the acute toxicity and irritation potential of a chemical like 1-
Acenaphthenone.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
423)
This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a limited number of animals per step. The

outcome of each step determines the dose for the next step. The method aims to classify the

substance into a specific toxicity class based on the observed mortality.

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure:

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).

The substance is administered orally to a group of animals (typically 3).

Animals are observed for signs of toxicity and mortality for up to 14 days.

The number of animals that die within a defined period determines the next step, which

could involve dosing another group of animals at a lower or higher dose level, or stopping

the test.

Endpoint: The test allows for the classification of the substance according to the GHS.

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.
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Principle: The substance is applied to the skin of an animal, and the resulting skin reaction is

observed and graded.

Animal Model: The albino rabbit is the preferred species.

Procedure:

A small area of the animal's fur is clipped.

A single dose of the test substance is applied to the skin and covered with a gauze patch.

After a set exposure period (typically 4 hours), the patch and any residual substance are

removed.

The skin is examined for erythema (redness) and edema (swelling) at specific intervals

(e.g., 1, 24, 48, and 72 hours) after patch removal.

Observations continue for up to 14 days to assess the reversibility of any observed effects.

Endpoint: The severity and reversibility of the skin reactions are used to classify the

substance's irritation or corrosive potential.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or corrosion.

Principle: The test substance is instilled into the eye of an animal, and any resulting ocular

effects are observed and scored.

Animal Model: The albino rabbit is the recommended species.

Procedure:

A single dose of the substance is applied into the conjunctival sac of one eye of the

animal. The other eye serves as a control.

The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and

swelling at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.
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Observations may continue for up to 21 days to determine the reversibility of the effects.

Endpoint: The scores for the observed ocular lesions are used to classify the substance's

potential for eye irritation or corrosion.

Section 6: Risk Assessment Workflow
A systematic risk assessment should be conducted before working with 1-Acenaphthenone.

The following diagram illustrates a typical workflow for a chemical risk assessment.
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Start: New Experiment
with 1-Acenaphthenone

1. Hazard Identification
(Review SDS and Literature)

2. Exposure Assessment
(Quantity, Duration, Route)

3. Risk Characterization
(Evaluate Likelihood and Severity)

4. Implement Control Measures
(PPE, Engineering Controls, SOPs)

5. Review and Update Assessment
(Periodically or with changes)

Proceed with Experiment

Click to download full resolution via product page

Figure 2: A generalized workflow for chemical risk assessment.

By following the guidance outlined in this document, researchers and professionals can handle

1-Acenaphthenone in a safe and responsible manner, thereby protecting themselves, their

colleagues, and the environment.
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To cite this document: BenchChem. [1-Acenaphthenone safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129850#1-acenaphthenone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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